Cas no 2024563-72-0 (Heptane, 3-(chloromethyl)-3,4,5-trimethyl-)

Heptane, 3-(chloromethyl)-3,4,5-trimethyl- structure
2024563-72-0 structure
Product name:Heptane, 3-(chloromethyl)-3,4,5-trimethyl-
CAS No:2024563-72-0
MF:C11H23Cl
MW:190.753322839737
CID:5285438

Heptane, 3-(chloromethyl)-3,4,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Heptane, 3-(chloromethyl)-3,4,5-trimethyl-
    • Inchi: 1S/C11H23Cl/c1-6-9(3)10(4)11(5,7-2)8-12/h9-10H,6-8H2,1-5H3
    • InChI Key: ICDLQRKPQYTOFV-UHFFFAOYSA-N
    • SMILES: CCC(CCl)(C)C(C)C(C)CC

Heptane, 3-(chloromethyl)-3,4,5-trimethyl- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-677601-1.0g
3-(chloromethyl)-3,4,5-trimethylheptane
2024563-72-0
1g
$1458.0 2023-05-30
Enamine
EN300-677601-0.25g
3-(chloromethyl)-3,4,5-trimethylheptane
2024563-72-0
0.25g
$1341.0 2023-05-30
Enamine
EN300-677601-5.0g
3-(chloromethyl)-3,4,5-trimethylheptane
2024563-72-0
5g
$4226.0 2023-05-30
Enamine
EN300-677601-0.05g
3-(chloromethyl)-3,4,5-trimethylheptane
2024563-72-0
0.05g
$1224.0 2023-05-30
Enamine
EN300-677601-10.0g
3-(chloromethyl)-3,4,5-trimethylheptane
2024563-72-0
10g
$6266.0 2023-05-30
Enamine
EN300-677601-0.5g
3-(chloromethyl)-3,4,5-trimethylheptane
2024563-72-0
0.5g
$1399.0 2023-05-30
Enamine
EN300-677601-0.1g
3-(chloromethyl)-3,4,5-trimethylheptane
2024563-72-0
0.1g
$1283.0 2023-05-30
Enamine
EN300-677601-2.5g
3-(chloromethyl)-3,4,5-trimethylheptane
2024563-72-0
2.5g
$2856.0 2023-05-30

Heptane, 3-(chloromethyl)-3,4,5-trimethyl- Related Literature

Additional information on Heptane, 3-(chloromethyl)-3,4,5-trimethyl-

Comprehensive Overview of Heptane, 3-(chloromethyl)-3,4,5-trimethyl- (CAS No. 2024563-72-0)

Heptane, 3-(chloromethyl)-3,4,5-trimethyl- (CAS No. 2024563-72-0) is a specialized organic compound with a unique molecular structure, combining a heptane backbone with chloromethyl and trimethyl functional groups. This compound has garnered significant attention in industrial and research applications due to its versatile chemical properties. Its systematic name, 3-(chloromethyl)-3,4,5-trimethylheptane, reflects its precise structural configuration, making it a subject of interest for chemists and material scientists.

The compound's molecular formula, C11H23Cl, highlights its hydrocarbon nature with a chlorine substituent, which contributes to its reactivity and potential applications. In recent years, the demand for chloromethylated hydrocarbons like this has increased, particularly in the synthesis of advanced polymers and specialty chemicals. Researchers are exploring its use in green chemistry initiatives, where its efficiency and selectivity are valued.

One of the trending topics in the chemical industry is the search for sustainable solvents and bio-based intermediates. Heptane, 3-(chloromethyl)-3,4,5-trimethyl- has been studied as a potential candidate due to its balanced polarity and stability under various conditions. Its compatibility with catalytic processes and low environmental impact makes it a promising alternative to traditional solvents.

In the context of material science, this compound is being investigated for its role in modifying surface properties of polymers. Its chloromethyl group offers a reactive site for further functionalization, enabling the creation of custom-tailored materials. This aligns with the growing interest in smart materials and nanotechnology, where precise molecular control is essential.

From an analytical perspective, CAS No. 2024563-72-0 is often characterized using techniques such as gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR). These methods help confirm its purity and structural integrity, which are critical for high-performance applications. The compound's boiling point and solubility profile are also key parameters for industrial formulation.

As the chemical industry shifts toward circular economy principles, the recyclability and lifecycle of compounds like Heptane, 3-(chloromethyl)-3,4,5-trimethyl- are under scrutiny. Innovations in waste minimization and energy-efficient synthesis are driving its adoption in greener processes. This aligns with global efforts to reduce carbon footprints and promote sustainable manufacturing.

In summary, Heptane, 3-(chloromethyl)-3,4,5-trimethyl- (CAS No. 2024563-72-0) represents a versatile and evolving chemical with broad applicability. Its role in advanced materials, green chemistry, and industrial innovation positions it as a compound of significant scientific and commercial value. Ongoing research continues to uncover new possibilities for this intriguing molecule.

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